Cas no 2092329-44-5 (2,1-Benzisothiazol-3(1H)-one, 4-bromo-)

• Product Name: 2,1-Benzisothiazol-3(1H)-one, 4-bromo-
• CAS No: 2092329-44-5
• MF: C₇H₄BrNOS
• MW: 230.08175945282
• CID: 5267399
• Update Time: 2025-07-22

2,1-Benzisothiazol-3(1H)-one, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisothiazol-3(1H)-one, 4-bromo-

• Inchi： 1S/C7H4BrNOS/c8-4-2-1-3-5-6(4)7(10)11-9-5/h1-3,9H
• InChI Key： PSCRCTVEZYAMIC-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC=C2)C(=O)S1

Additional information on 2,1-Benzisothiazol-3(1H)-one, 4-bromo-

Comprehensive Overview of 2,1-Benzisothiazol-3(1H)-one, 4-bromo- (CAS No. 2092329-44-5)

2,1-Benzisothiazol-3(1H)-one, 4-bromo- (CAS No. 2092329-44-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzisothiazole core and bromo substitution, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents. The compound's CAS number 2092329-44-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

The growing demand for 4-bromo-2,1-benzisothiazol-3(1H)-one is driven by its versatility in organic synthesis. Recent studies highlight its role in cross-coupling reactions, where the bromo moiety facilitates palladium-catalyzed transformations. This aligns with the broader trend of sustainable chemistry, as researchers seek eco-friendly methods to functionalize heterocycles. Questions like "How to synthesize 2,1-benzisothiazol-3(1H)-one derivatives?" or "What are the applications of brominated heterocycles?" frequently appear in scientific forums, reflecting the compound's relevance.

From an industrial perspective, CAS 2092329-44-5 is often discussed in the context of scalability and purity standards. Manufacturers emphasize advanced purification techniques, such as HPLC or crystallization, to meet the stringent requirements of pharmaceutical clients. The compound's molecular stability under varying pH conditions is another hot topic, particularly for formulators designing delayed-release formulations. Keywords like "bromobenzisothiazolone solubility" and "2092329-44-5 supplier" rank highly in search engines, underscoring commercial and academic interest.

Innovations in analytical characterization have further propelled interest in 2,1-benzisothiazol-3(1H)-one, 4-bromo-. Techniques like NMR spectroscopy and mass spectrometry are routinely employed to confirm its structural integrity. Recent publications also explore its spectral properties, with UV-Vis data being pivotal for quality control. These advancements address common queries such as "How to characterize brominated benzisothiazoles?"—a frequent search term among analytical chemists.

Environmental and regulatory considerations are equally critical. While 2092329-44-5 is not classified as hazardous, its lifecycle assessment (LCA) is increasingly scrutinized. The push for greener alternatives has led to studies on biodegradable analogs, resonating with global sustainability goals. This aligns with searches like "eco-friendly bromoheterocycles" or "benzoisothiazole derivatives and green chemistry," which reflect shifting industry priorities.

In summary, 4-bromo-2,1-benzisothiazol-3(1H)-one (CAS No. 2092329-44-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug development, material science, and beyond, with ongoing research continually expanding its potential. By addressing both technical and commercial queries, this overview aims to serve as a authoritative resource for stakeholders across the chemical value chain.